5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 5-hydroxy-3,3-dimethyl-4H-isochromen-1-one
• InChI: InChI=1S/C11H12O3/c1-11(2)6-8-7(10(13)14-11)4-3-5-9(8)12/h3-5,12H,6H2,1-2H3
• InChI Key: BVLHFRBLTQZBRB-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C=CC=C2O)C(=O)O1)C

Description

5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one (HDI) is a natural product that has been found in various plants, including Angelica gigas, Cnidium officinale, and Sophora flavescens. It has attracted the attention of researchers due to its potential as a therapeutic agent for various diseases.

Scientific Research Applications

5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has been shown to have various biological activities, including anti-inflammatory, anti-cancer, anti-oxidant, and anti-microbial properties. It has also been found to have potential therapeutic effects on neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has been shown to have anti-diabetic effects by regulating glucose metabolism and insulin secretion.

Mechanism of Action

The mechanism of action of 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one is not fully understood, but it is believed to be mediated through various signaling pathways, including the NF-κB and MAPK pathways. 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has been shown to inhibit the activation of NF-κB, which is a transcription factor involved in the regulation of inflammation and immune responses. 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one also inhibits the activation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, and the induction of anti-inflammatory cytokines, such as IL-10. 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one also inhibits the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators. In addition, 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has been found to have antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, it also has some limitations, including its low solubility in water and its tendency to form aggregates in solution. These limitations can be overcome by using appropriate solvents and surfactants.

Future Directions

There are several future directions for the research on 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one, including the development of more efficient synthesis methods, the identification of its molecular targets and signaling pathways, and the evaluation of its therapeutic potential in various diseases. In addition, the development of 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one derivatives and analogs with improved pharmacological properties is also an area of interest for future research.
In conclusion, 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one is a natural product with potential therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, anti-oxidant, and anti-microbial properties, as well as its effects on neurological disorders and diabetes, make it a promising candidate for further research. The development of more efficient synthesis methods, the identification of its molecular targets and signaling pathways, and the evaluation of its therapeutic potential in various diseases are important areas of future research.

Synthesis Methods

5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one can be synthesized through various methods, including the Pechmann condensation reaction, the Friedel-Crafts reaction, and the Knoevenagel condensation reaction. The Pechmann condensation reaction is the most commonly used method for the synthesis of 5-hydroxy-3,3-dimethyl-3,4-dihydro-1H-isochromen-1-one. This reaction involves the condensation of 3-methyl-2-cyclohexenone and salicylaldehyde in the presence of a Lewis acid catalyst, such as aluminum chloride.